Cas no 21042-08-0 (Benzoic acid, 2-[2-(3-thienyl)ethyl]-)

• Product name: Benzoic acid, 2-[2-(3-thienyl)ethyl]-
• CAS No: 21042-08-0
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1398033

Benzoic acid, 2-[2-(3-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-(3-thienyl)ethyl]-

• Inchi： 1S/C13H12O2S/c14-13(15)12-4-2-1-3-11(12)6-5-10-7-8-16-9-10/h1-4,7-9H,5-6H2,(H,14,15)
• InChI Key： LBNGATTXPGOQJR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CCC1C=CSC=1

Computed Properties

• Exact Mass: 232.05586

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 129-130 °C
• Boiling Point: 365.1±22.0 °C(Predicted)
• PSA: 37.3
• pka: 4.10±0.36(Predicted)